Cas no 89521-02-8 (Cycloheptanone, 2-(phenylmethylene)-, (Z)-)
89521-02-8 structure
Product Name:Cycloheptanone, 2-(phenylmethylene)-, (Z)-
CAS No:89521-02-8
MF:C14H16O
MW:200.276244163513
CID:597804
Update Time:2024-01-31
Cycloheptanone, 2-(phenylmethylene)-, (Z)- Chemical and Physical Properties
Names and Identifiers
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- Cycloheptanone, 2-(phenylmethylene)-, (Z)-
- Cycloheptanone, 2-(phenylmethylene)-, (2Z)-
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- Inchi: 1S/C14H16O/c15-14-10-6-2-5-9-13(14)11-12-7-3-1-4-8-12/h1,3-4,7-8,11H,2,5-6,9-10H2/b13-11-
- InChI Key: BQCRDGOBIZRDJH-QBFSEMIESA-N
- SMILES: C1(=O)CCCCC/C/1=C/C1=CC=CC=C1
Computed Properties
- Exact Mass: 200.12
- Monoisotopic Mass: 200.12
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
Experimental Properties
- Density: 1.062±0.06 g/cm3(Predicted)
- Boiling Point: 346.1±22.0 °C(Predicted)
Cycloheptanone, 2-(phenylmethylene)-, (Z)- Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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